Cas no 16900-60-0 (11-Dodecynoic acid)

• Product Name: 11-Dodecynoic acid
• CAS No: 16900-60-0
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 186639
• PubChem ID: 152196
• Update Time: 2025-04-19

11-Dodecynoic acid Chemical and Physical Properties

Names and Identifiers

• 11-Dodecynoic acid
• dodec-11-ynoic acid
• AT21759
• SCHEMBL1050169
• EN300-7493734
• CHEBI:195921
• LMFA01030474
• 16900-60-0
• DTXSID40168638
• LCZC1164
• DTXCID7091129

• Inchi： 1S/C12H20O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h1H,3-11H2,(H,13,14)
• InChI Key： VEWMMYQRMAYPIE-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCC#C)=O

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9746 (rough estimate)
• Melting Point: 48°C (estimate)
• Boiling Point: 356.18°C (rough estimate)
• Flash Point: 149.8°C
• Refractive Index: 1.4096 (estimate)
• PSA: 37.3